Complementarity between distance- and probability-based methods of gene neighbourhood identification for pathway reconstruction
Molecular BioSystems Pub Date: 2013-10-23 DOI: 10.1039/C3MB70366E
Abstract
Identifying gene neighbourhoods using either distance- or probability-based measures has proven effective in retrieving co-functional links. We report that these two approaches are highly complementary, with differential sensitivity for the core pathway links. We demonstrate that integrating these measures improves prediction of both pathways and phenotypes.
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